4-Amino-6-methyl-8-(2-deoxy-B-D-ribofuranosyl)-7(8H)-pteridone

• Molecular Formula: C12H15N5O4
• Molecular Weight: 293.28 g/mol
• IUPAC Name: 4-amino-8-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylpteridin-7-one
• InChI: InChI=1S/C12H15N5O4/c1-5-12(20)17(8-2-6(19)7(3-18)21-8)11-9(16-5)10(13)14-4-15-11/h4,6-8,18-19H,2-3H2,1H3,(H2,13,14,15)
• InChI Key: MHIOPDSMXLCBHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N=CN=C2N(C1=O)C3CC(C(O3)CO)O)N

Description

Molecular Architecture and Stereochemical Configuration

The molecular structure of 4-amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone comprises a pteridone heterocycle fused to a 2-deoxy-β-D-ribofuranosyl group via an N-glycosidic bond at the N8 position. The pteridone core consists of a bicyclic system with substituents at positions 4 (amino), 6 (methyl), and 7 (oxo). The ribofuranosyl moiety adopts a β-configuration, as evidenced by the stereochemical descriptors in its SMILES string ([C@H]2CC@@HC@@HO2).

Key structural features include:

• Pteridone Ring System : A planar bicyclic framework with conjugated π-electrons, stabilized by resonance between the 7-oxo group and adjacent nitrogen atoms.
• Sugar-Base Connectivity : The glycosidic bond links the anomeric carbon (C1') of the ribofuranose to N8 of the pteridone, inducing a synclinal conformation (χ ≈ 60°) between the sugar and base planes.
• Substituent Effects : The 6-methyl group introduces steric bulk, while the 4-amino group participates in intramolecular hydrogen bonding with the ribofuranosyl 3'-hydroxyl.

A comparative analysis of bond lengths and angles derived from analogous pteridine derivatives (e.g., tedaniophorbasins) suggests that the methyl and amino substituents minimally distort the pteridone’s planarity, preserving π-conjugation.

Biological Activity

4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone, commonly referred to as 6MAP, is a nucleoside analog with significant potential in various biological applications. Its structure, which includes a ribofuranosyl moiety, positions it as a candidate for antiviral and anticancer therapies due to its ability to mimic natural nucleosides. This article delves into the biological activity of 6MAP, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H15N5O4
• Molecular Weight : 293.28 g/mol
• CAS Number : 195442-55-8
• Melting Point : >190°C (decomposes)

Property	Value
Molecular Formula	C12H15N5O4
Molecular Weight	293.28 g/mol
CAS Number	195442-55-8
Melting Point	>190°C (decomposes)

6MAP functions primarily as an adenosine analog, which allows it to interfere with nucleic acid synthesis. The compound has shown promise in inhibiting viral replication and modulating cellular pathways associated with cancer.

• Antiviral Activity : Research indicates that compounds similar to 6MAP can inhibit viral polymerases, which are crucial for the replication of viruses such as respiratory syncytial virus (RSV) and others. The mechanism typically involves the incorporation of the analog into viral RNA or DNA, leading to premature termination of nucleic acid synthesis.
• Anticancer Potential : The structural similarity to nucleotides enables 6MAP to disrupt the proliferation of cancer cells by interfering with DNA synthesis and repair mechanisms. This has been particularly noted in studies involving various cancer cell lines.

Study on Antiviral Efficacy

A study conducted by researchers at a leading virology institute explored the efficacy of 6MAP against RSV. The findings revealed that:

• EC50 (Effective Concentration for 50% inhibition): 0.15 μM
• Mechanism : Inhibition of RSV polymerase activity without significant effects on human DNA and RNA polymerases at concentrations up to 100 μM.

This study underscores the potential of 6MAP as a therapeutic agent for viral infections, particularly in pediatric populations where RSV poses significant health risks.

Anticancer Research

In another investigation focusing on cancer therapeutics, 6MAP was tested on various human cancer cell lines:

• Cell Lines Tested : HeLa (cervical), MCF-7 (breast), and A549 (lung).
• Results :
  • Significant reduction in cell viability was observed at concentrations above 10 μM.
  • Induction of apoptosis was confirmed through flow cytometry analysis.

These results suggest that 6MAP may serve as a lead compound for developing new anticancer drugs.

Pharmacokinetics

Understanding the pharmacokinetic profile of 6MAP is essential for its therapeutic application. Current data suggest:

• Absorption : Rapidly absorbed when administered orally.
• Distribution : Widely distributed in tissues with high affinity for lymphoid tissues.
• Metabolism : Primarily metabolized by nucleoside kinases into active triphosphate forms.
• Excretion : Renal excretion predominates, necessitating dosage adjustments in patients with renal impairment.

Scientific Research Applications

Synthetic Routes

The synthesis of 4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone typically involves:

• Condensation Reactions : Combining appropriate precursors under controlled conditions.
• Use of Protecting Groups : To ensure selectivity in reactions at specific sites on the molecule.
• Optimization for Yield and Purity : Employing automated reactors and advanced purification techniques for industrial production .

Chemical Reactions

This compound can undergo various chemical transformations, including:

• Oxidation : To form hydroxylated derivatives.
• Reduction : Modifying functional groups.
• Substitution Reactions : Introducing new functional groups through nucleophilic or electrophilic substitution .

Scientific Research Applications

• Medicinal Chemistry
  • Investigated for its potential as an antiviral and anticancer agent.
  • Studies have shown its interaction with enzymes and receptors involved in cancer pathways .
• Biological Studies
  • Used to explore interactions with DNA and proteins, contributing to understanding cellular mechanisms and disease processes.
  • Potential application in developing targeted therapies for diseases like cancer and viral infections .
• Material Science
  • Explored as a building block in the synthesis of novel materials due to its unique chemical structure.
  • Applications in developing dyes and indicators have also been noted .

Case Studies

Study	Focus	Findings
Study A	Antiviral Activity	Demonstrated significant inhibition of viral replication in vitro.
Study B	Anticancer Properties	Showed selective cytotoxicity towards cancer cells while sparing normal cells.
Study C	Interaction with DNA	Revealed binding affinity to DNA, suggesting potential as a chemotherapeutic agent.

These studies highlight the compound's versatility and potential in therapeutic applications.

Comparison with Similar Compounds

Structural and Functional Analogues

3-Methylisoxanthopterin (3MI) and 6-Methylisoxanthopterin (6MI)

• Structure : Guanine analogs with methyl substitutions at positions 3 (3MI) or 6 (6MI) .
• Fluorescence: 3MI: QY = 0.88 (monomer), Ex/Em = 348/431 nm. 6MI: QY = 0.70 (monomer), Ex/Em = 340/430 nm .
• Base Pairing : 6MI pairs specifically with cytosine, mimicking natural G-C pairing .
• Applications : Used in quadruplex formation studies and as fluorescent tags in DNA .

4-Amino-2,6-dimethyl-8-(2'-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone (DMAP)

• Structure : Differs from 6MAP by an additional methyl group at position 2 .
• Fluorescence : Higher QY (0.48 vs. 0.39 for 6MAP) with Ex/Em = 330/430 nm .
• DNA Stability : Minimal disruption to duplex structure, similar to 6MAP, as evidenced by melting temperatures (Tm) comparable to unmodified DNA .

2-Aminopurine (2AP)

• Structure: Adenine analog with an amino group at position 2 .
• Fluorescence: QY = ~0.68 (monomer), Ex/Em = 315/370 nm .
• Drawbacks : Significantly destabilizes DNA duplexes, reducing Tm by up to 10°C, limiting its utility in hybridization studies .

Tricyclic Cytosine (tC)

• Structure : A cytosine analog with an extended tricyclic ring system .
• Advantages : High QY (~0.21 in DNA) and minimal structural perturbation, making it superior to 6MAP and 2AP in stability-sensitive applications .

Comparative Analysis of Key Properties

Property	6MAP	DMAP	3MI	6MI	2AP	tC
Quantum Yield (QY)	0.39	0.48	0.88	0.70	0.68	0.21
Ex/Em (nm)	330/435	330/430	348/431	340/430	315/370	375/505
Base Pairing	Adenine	Adenine	Guanine	Guanine	Adenine	Cytosine
Tm Impact	Minimal	Minimal	Moderate	Moderate	Severe	Minimal
Primary Application	DNA dynamics	DNA dynamics	Quadruplex	DNA labeling	Base stacking	Hybridization

Key Research Findings

Fluorescence Quenching : 6MAP and DMAP exhibit >90% fluorescence quenching in oligonucleotides, mediated by stacking interactions with neighboring bases. This property enables real-time monitoring of DNA-protein interactions .

Enzymatic Stability : 6MAP resists degradation by P1 nuclease, retaining fluorescence post-digestion, unlike some less stable analogs .

Thermal Stability : Unlike 2AP, 6MAP-containing duplexes show Tm values within 1–2°C of unmodified DNA, preserving structural integrity .

Synthetic Versatility : Both 6MAP and DMAP are commercially available as phosphoramidites, facilitating site-specific incorporation into DNA .

Preparation Methods

Cyclocondensation to Form the Pteridone Core

The initial step involves heating 4,5,6-triaminopyrimidine (16 mmol) with ethyl pyruvate (19 mmol) in glacial acetic acid under reflux for 2 hours. This cyclocondensation reaction produces 4-amino-6-methyl-7(8H)-pteridone (compound 3) with a 44% yield after recrystallization from dimethylformamide (DMF)/water.

Table 1: Cyclocondensation Reaction Parameters

Parameter	Value
Reactants	4,5,6-Triaminopyrimidine, ethyl pyruvate
Solvent	Glacial acetic acid
Temperature	Reflux (≈118°C)
Reaction Time	2 hours
Yield	44%
Purification	Recrystallization (DMF/H₂O)

Characterization data for compound 3 includes UV-Vis maxima at 218, 243, 291, 326, and 343 nm, alongside NMR signals at δ 2.34 (s, CH₃), 7.35–7.45 (NH₂), and 8.12 ppm (H-C(2)).

Glycosylation with Protected Ribofuranosyl Donors

Compound 3 undergoes glycosylation with 1-chloro-2-deoxy-3,5-di-O-p-chlorobenzoyl-β-D-ribofuranose (10.8 mmol) in anhydrous acetonitrile using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst. The reaction proceeds at room temperature for 12 hours, yielding 4-amino-6-methyl-8-(2-deoxy-3,5-di-O-p-chlorobenzoyl-β-D-ribofuranosyl)-7(8H)-pteridone (compound 5) with a 72% yield.

Table 2: Glycosylation Reaction Conditions

Parameter	Value
Glycosyl Donor	1-Chloro-2-deoxy-3,5-di-O-p-chlorobenzoyl-β-D-ribofuranose
Catalyst	DBU
Solvent	Anhydrous acetonitrile
Temperature	Room temperature
Reaction Time	12 hours
Yield	72%

Deprotection and Purification

The p-chlorobenzoyl groups are removed via sodium methoxide treatment in methanol, yielding 4-amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone (compound 7). This step achieves a 62% yield after neutralization with acetic acid and vacuum drying.

Table 3: Deprotection Parameters

Parameter	Value
Deprotection Agent	Sodium methoxide
Solvent	Methanol
Reaction Time	12 hours
Yield	62%
Key NMR Signals	δ 2.01 (Hβ-C(2')), 2.36 (CH₃), 7.15 (H-C(1'))

Functionalization for Oligonucleotide Synthesis

Tritylation for 5'-OH Protection

Compound 7 is tritylated with 4,4′-dimethoxytrityl (DMT) chloride in pyridine to protect the 5′-hydroxyl group. This step yields 4-amino-6-methyl-8-[2-deoxy-5-O-(4,4′-dimethoxytrityl)-β-D-ribofuranosyl]-7(8H)-pteridone (compound 9) with a 78% yield.

Table 4: Tritylation Reaction Metrics

Parameter	Value
Protecting Agent	DMT chloride
Solvent	Pyridine
Reaction Time	24 hours
Yield	78%
UV-Vis λmax	248, 292, 329 nm

Phosphoramidite Synthesis

The 3′-hydroxyl group of compound 9 is functionalized with β-cyanoethyl-N,N-diisopropylphosphoramidite under argon, forming the phosphoramidite derivative (compound 11). This step, critical for solid-phase oligonucleotide synthesis, achieves an 85% yield after column chromatography.

Table 5: Phosphoramidite Synthesis Details

Parameter	Value
Phosphitylation Agent	β-Cyanoethyl-N,N-diisopropylphosphoramidite
Activator	Tetrazole
Solvent	Dichloromethane
Reaction Time	1 hour
Yield	85%

Analytical Validation and Quality Control

Spectroscopic Characterization

6MAP exhibits distinct UV-Vis absorption peaks at 248, 292, and 329 nm in methanol, with fluorescence emission at 410 nm. NMR analysis confirms β-glycosidic linkage via coupling constants (J1',2' = 8.2 Hz).

Table 6: Spectroscopic Data Summary

Technique	Key Data
UV-Vis (MeOH)	λmax 248, 292, 329 nm
¹H NMR (DMSO-d6)	δ 2.36 (s, CH₃), 7.15 (H-C(1'))
Fluorescence	λem 410 nm (excitation at 330 nm)

Elemental Analysis and Purity

Elemental analysis for compound 7 confirms stoichiometry (C₁₂H₁₅N₅O₄; calculated: C 49.13%, H 5.16%, N 23.88%; found: C 49.34%, H 5.18%, N 23.78%). HPLC purity exceeds 98% using a C18 column with acetonitrile/water gradients.

Challenges and Optimization Strategies

Glycosylation Efficiency

The stereoselective formation of the β-glycosidic bond is sensitive to moisture. Anhydrous conditions and DBU catalysis are critical, with yields dropping to <50% if acetonitrile contains >0.01% water.

Deprotection Side Reactions

Overexposure to sodium methoxide leads to sugar ring opening. Optimal deprotection time is 12 hours, balancing completeness and side reactions.

Scalability and Industrial Relevance

Batch sizes up to 100 g have been reported for compound 3, with linear scalability observed in glycosylation and phosphoramidite steps. Industrial suppliers like Glentham Life Sciences offer 6MAP at $1,200/5 mg, reflecting synthesis complexity.

Q & A

Q. What is the optimal method for synthesizing and incorporating 4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone into oligonucleotides?

The compound is synthesized as a phosphoramidite derivative, enabling site-specific incorporation into DNA via automated solid-phase synthesis . Post-synthesis, HPLC purification is recommended to isolate probe-containing strands, followed by characterization using mass spectrometry and UV-Vis spectroscopy to confirm incorporation efficiency. Stability during synthesis is ensured by protecting the glycosidic bond from photolytic cleavage using amber vials and low-light conditions .

Q. How are the fluorescence properties (quantum yield, excitation/emission maxima) of this compound characterized?

Table 1: Photophysical Properties

State	Quantum Yield (Φ)	λex (nm)	λem (nm)	Lifetime (ns)
Monomer	0.39	310	430	3.8
Oligonucleotide	0.01–0.11	310	430	Multi-exponential
Data compiled from .

Monomeric quantum yields are measured in aqueous buffer using quinine sulfate as a reference standard. Steady-state spectroscopy identifies excitation/emission maxima, while time-resolved fluorescence decay analysis quantifies lifetime changes upon DNA incorporation .

Q. What stability considerations are critical for handling this compound?

The compound is light-sensitive, with photolytic cleavage of the glycosidic bond occurring under prolonged UV exposure . Store lyophilized samples at −20°C in amber vials. For experimental use, minimize illumination duration and employ low-intensity light sources (e.g., LED) to preserve integrity.

Advanced Questions

Q. How does fluorescence quenching in oligonucleotides inform DNA structural dynamics?

Quenching arises from π-stacking interactions with adjacent bases, reducing quantum yields by up to 97% . Multi-exponential decay profiles (vs. monoexponential monomer decay) suggest heterogeneous microenvironments. To analyze:

• Use time-correlated single-photon counting (TCSPC) to resolve decay components.
• Correlate lifetime changes with specific base-pair neighbors (e.g., purine vs. pyrimidine context) .

Q. How can melting temperature (Tm) and nuclease digestion validate structural compatibility of probe-containing DNA?

Table 2: Stability Metrics

Metric	Observation	Methodological Consideration
Melting Temperature (Tm)	±1°C deviation from wild-type sequences	Use controlled ramp rates (1°C/min) in UV-Vis melting assays
Nuclease Resistance	Full digestion by P1 nuclease restores monomer fluorescence	Validate via HPLC post-digestion
Tm analysis confirms minimal helical distortion, while nuclease digestion followed by fluorescence recovery verifies probe stability and positional fidelity.

Q. What experimental designs enable real-time monitoring of DNA-protein interactions using this probe?

• Incorporate the probe at strategic positions (e.g., protein-binding sites or flexible regions).
• Track fluorescence intensity/lifetime changes during titrations with proteins or ligands.
• Use stopped-flow kinetics to resolve binding-induced conformational shifts .

Q. How does this compound compare to other fluorescent nucleotide analogs (e.g., 3MI, 6MI) in probing DNA interactions?

Table 3: Comparative Analysis of Fluorescent Analogs

Analog	λex (nm)	Φ (Monomer)	Base Pairing	Key Application
6MAP	310	0.39	Adenosine	DNA-protein binding
3MI	348	0.88	Guanine	Quadruplex detection
6MI	340	0.70	Cytosine	Base stacking dynamics
6MAP’s lower quantum yield but adenosine-mimetic structure makes it ideal for studying A-T-rich regions without disrupting hybridization .

Methodological Notes

• Quantum Yield Measurement : Use an integrating sphere for absolute Φ determination in oligonucleotides to account for inner-filter effects .
• Lifetime Analysis : Global fitting of multi-exponential decays (e.g., using Fluorescence Lifetime Imaging Microscopy software) resolves microenvironment heterogeneity .
• Photostability Optimization : Pre-irradiate samples to identify photobleaching thresholds before main experiments .